Cas no 21412-43-1 ((2aS)-2a,4a-Dihydroxy-6c-isopropenyl-7b-methyl-2-oxo-(2ar,4ac,7ac,7bc)-decahydro-3t,7t-epoxido-indeno[7,1-bc]furan-5t-carbonsaeure-methylester)

• Product Name: (2aS)-2a,4a-Dihydroxy-6c-isopropenyl-7b-methyl-2-oxo-(2ar,4ac,7ac,7bc)-decahydro-3t,7t-epoxido-indeno[7,1-bc]furan-5t-carbonsaeure-methylester
• CAS No: 21412-43-1
• MF: C₁₆H₂₀O₇
• MW: 324.325805664063
• CID: 2023734
• Update Time: 2025-04-21

(2aS)-2a,4a-Dihydroxy-6c-isopropenyl-7b-methyl-2-oxo-(2ar,4ac,7ac,7bc)-decahydro-3t,7t-epoxido-indeno[7,1-bc]furan-5t-carbonsaeure-methylester Chemical and Physical Properties

Names and Identifiers

• (2aS)-2a,4a-Dihydroxy-6c-isopropenyl-7b-methyl-2-oxo-(2ar,4ac,7ac,7bc)-decahydro-3t,7t-epoxido-indeno[7,1-bc]furan-5t-carbonsaeure-methylester
• (2aS)-2a,4a-dihydroxy-6c-isopropenyl-7b-methyl-2-oxo-(2ar,4ac,7ac,7bc)-decahydro-3t,7t-epoxido-indeno[7,1-bc]furan-5t-carboxylic acid methyl ester
• methyl picrotoxate
• (+)-Methyl picrotoxate

• Inchi： 1S/C16H20O7/c1-6(2)8-9(12(17)21-4)15(19)5-7-16(20)13(18)23-11(10(8)22-7)14(15,16)3/h7-11,19-20H,1,5H2,2-4H3
• InChI Key： QYUXGWKGANGESL-UHFFFAOYSA-N
• SMILES： O=C1C2(C3CC4(O)C2(C(C(O3)C(C4C(OC)=O)C(C)=C)O1)C)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• XLogP3: -0.113

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dioxepanes 1,4-dioxepanes